N,N'-bis(3-chlorophenyl)phthalamide

• IUPAC Name: 1-N,2-N-bis(3-chlorophenyl)benzene-1,2-dicarboxamide
• InChI: InChI=1S/C20H14Cl2N2O2/c21-13-5-3-7-15(11-13)23-19(25)17-9-1-2-10-18(17)20(26)24-16-8-4-6-14(22)12-16/h1-12H,(H,23,25)(H,24,26)
• InChI Key: XNRMLYWEKMWUBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC(=CC=C2)Cl)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C20H14Cl2N2O2
• Molecular Weight: 385.2 g/mol

Description

“N,N’-bis(3-chlorophenyl)phthalamide” is a chemical compound with the molecular formula C20H14Cl2N2O2. It is a derivative of phthalimide, which is a privileged structural motif frequently found in natural products, pharmaceuticals, and organic materials.

Molecular Structure Analysis

The effect of N-substituent chemical structure was investigated. The thermal, electrochemical, and optical studies were performed and supported by the density functional theory calculations (DFT).

Chemical Reactions Analysis

Phthalimides have been investigated in organic-based devices such as the photovoltaic cells (PVs), the light-emitting diodes (LEDs), the field-effect transistors (FETs), and the electrochromic or thermally activated delayed fluorescence materials.

Physical And Chemical Properties Analysis

All the melting and crystallization points are in the 200–300 °C range typical of rod-like small π-conjugated molecules. Compound 3 with linear pentyl chains melts at 237 °C.

Mechanism of Action

The electrochemical investigations of the synthesized low-molecular phthalimides revealed one oxidation and reduction process with the HOMO energy level under -5.81 eV and energy-band gap below 3 eV.

Future Directions

The N-phthalimide derivatives were tested as a component of the active layer with PVK:PBD matrix and as an independent active layer in the organic light-emitting diodes. The registered electroluminescence spectra exhibited the maximum emission band in the 469–505 nm range, confirming the possibility of using N-phthalimides with PVK:PBD matrix as the blue emitters. This suggests that phthalimido-thiazolidine derivatives may be useful in cancer therapy.